![molecular formula C10H10FNO B1462955 2-[(4-Fluorophenyl)methyl]-3-hydroxypropanenitrile CAS No. 890147-29-2](/img/structure/B1462955.png)
2-[(4-Fluorophenyl)methyl]-3-hydroxypropanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound could potentially involve the use of catalytic protodeboronation of pinacol boronic esters . Another method could involve the use of a radical approach paired with a Matteson–CH2–homologation . Further studies are needed to confirm the exact synthesis process for this specific compound.Physical And Chemical Properties Analysis
The physical and chemical properties of “2-[(4-Fluorophenyl)methyl]-3-hydroxypropanenitrile” include a molar mass of 179.19 g/mol, a predicted density of 1.188±0.06 g/cm3, and a predicted boiling point of 365.3±27.0 °C .Mechanism of Action
Target of action
Many compounds interact with specific proteins or enzymes in the body, altering their function. These targets are often involved in critical biological processes. For example, some compounds might target receptors on cell surfaces, influencing the signals that cells receive and respond to .
Mode of action
The compound might bind to its target, changing the target’s shape or function. This could activate or inhibit the target, leading to changes in cell behavior .
Biochemical pathways
The compound’s action could affect various biochemical pathways. For example, it might influence signal transduction pathways, altering how cells respond to external stimuli. Or it might affect metabolic pathways, changing how cells process nutrients .
Pharmacokinetics
The compound’s absorption, distribution, metabolism, and excretion (ADME) properties would determine its bioavailability. For instance, how well it is absorbed from the digestive tract, how it is distributed throughout the body, how it is metabolized by the liver or other tissues, and how it is excreted from the body .
Result of action
The compound’s action could have various molecular and cellular effects. For example, it might alter gene expression, change cell growth rates, or influence cell survival .
Action environment
Various environmental factors could influence the compound’s action, efficacy, and stability. For example, pH levels, temperature, and the presence of other compounds could affect how the compound interacts with its targets .
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-3-hydroxypropanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO/c11-10-3-1-8(2-4-10)5-9(6-12)7-13/h1-4,9,13H,5,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWFISRFRHISQEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(CO)C#N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.